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Compound of Interest

Compound Name: 7-Chloroisoquinolin-5-amine

CAS No.: 608515-70-4

Cat. No.: B1387628

Get Quote

Executive Summary
7-Chloroisoquinolin-5-amine (CAS: 608515-70-4) is a privileged heterocyclic scaffold

primarily utilized in the synthesis of high-affinity Transient Receptor Potential Vanilloid 1

(TRPV1) antagonists.[1][2] While often categorized as a synthetic intermediate, its structural

homology to 5-aminoisoquinoline (5-AIQ) confers inherent bioactivity, particularly as a

competitive inhibitor of Poly(ADP-ribose) polymerase-1 (PARP-1).[1]

This guide analyzes the compound's dual role:

As a Pharmacophore: Acting as the "warhead" or binding core in urea-based TRPV1

antagonists for analgesic applications.[1]

As a Bioactive Scaffold: Exhibiting potential PARP-inhibitory activity via nicotinamide

mimicry.[1]
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The 5-aminoisoquinoline core is a flat, nitrogen-rich bicycle capable of π-stacking interactions

and hydrogen bonding within enzyme active sites.[1] The 7-chloro substituent enhances

lipophilicity and alters the electronic density of the ring system, potentially increasing potency

compared to the unsubstituted parent.[1]

Property Data

IUPAC Name 7-chloroisoquinolin-5-amine

CAS Number 608515-70-4

Molecular Formula C9H7ClN2

Molecular Weight 178.62 g/mol

Core Scaffold Isoquinoline

Key Substituents
5-Amino (H-bond donor), 7-Chloro

(Lipophilic/Electronic modulator)

Primary Utility
Precursor for TRPV1 Antagonists; PARP-1

Inhibitor Analog

Primary Mechanism of Action: TRPV1 Antagonism (
via Derivatization)
The most authoritative characterization of 7-Chloroisoquinolin-5-amine lies in its conversion

to N-isoquinolinyl-N'-benzylureas, a class of potent TRPV1 antagonists.[1]

Molecular Target: TRPV1 Ion Channel[1]
Target: TRPV1 (Vanilloid Receptor 1), a non-selective cation channel.[1]

Role of 7-Chloroisoquinolin-5-amine: It provides the isoquinoline moiety that occupies the

vanilloid binding pocket (transmembrane region S3-S4).[1]

Mechanism:

Ligand Binding: The isoquinoline nitrogen and the urea linker (derived from the 5-amine)

form critical hydrogen bonds with residues Tyr511 and Ser512 in the TRPV1 pocket.[1]
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Allosteric Modulation: Binding stabilizes the channel in the closed state, preventing pore

dilation.[1]

Signal Blockade: This inhibits Ca²⁺ influx in response to noxious stimuli (capsaicin, heat,

H⁺), effectively blocking nociceptive signaling.[1]

Pathway Visualization (TRPV1 Blockade)
The following diagram illustrates the signaling pathway blocked by derivatives of 7-
Chloroisoquinolin-5-amine.
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Caption: Mechanism of TRPV1 antagonism by isoquinoline derivatives, preventing Ca²⁺ influx

and nociception.

Secondary Mechanism: PARP-1 Inhibition
(Structural Homology)
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Beyond its role as an intermediate, the 5-aminoisoquinoline core is a known nicotinamide

mimic, acting as a competitive inhibitor of PARP-1.[1]

Active Site Interactions[1]
Binding Mode: The isoquinoline ring stacks between Tyr1224 and Tyr1246 of the PARP-1

catalytic domain.[1]

Key Interaction: The nitrogen at position 2 (and potentially the amine at 5) mimics the amide

group of NAD+, forming hydrogen bonds with Gly863 and Ser904.[1]

7-Chloro Effect: The chlorine atom at position 7 likely occupies a hydrophobic sub-pocket,

potentially enhancing affinity compared to unsubstituted 5-AIQ.

Experimental Validation Protocols
To validate the mechanism of action in vitro, the following assays are standard.

Protocol A: FLIPR Calcium Flux Assay (TRPV1 Activity)
Objective: Quantify the antagonist potency (IC50) of 7-Chloroisoquinolin-5-amine derivatives

against capsaicin-induced Ca²⁺ influx.

Materials:

HEK293 cells stably expressing human TRPV1.[1]

Calcium-sensitive dye (e.g., Fluo-4 AM).[1]

Agonist: Capsaicin (30-100 nM).[1]

Test Compound: 7-Chloroisoquinolin-5-amine derivative.[1][2][3][4]

Workflow:

Cell Plating: Seed HEK293-hTRPV1 cells in 384-well black-wall plates (15,000 cells/well).

Incubate overnight.
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Dye Loading: Aspirate medium. Add 20 µL Fluo-4 AM loading buffer. Incubate 60 min at

37°C.

Compound Addition: Add 10 µL of test compound (serial dilution). Incubate 15 min.

Stimulation: Place plate in FLIPR (Fluorometric Imaging Plate Reader).[1] Inject 10 µL

Capsaicin (EC80 concentration).

Measurement: Record fluorescence (Ex 488 nm / Em 540 nm) for 180 seconds.

Analysis: Calculate IC50 based on inhibition of peak fluorescence relative to DMSO control.

Protocol B: PARP-1 Chemiluminescent Inhibition Assay
Objective: Assess the intrinsic inhibitory activity of the amine scaffold against PARP-1 enzyme.

[1]

Workflow:

Coating: Coat 96-well plate with Histone mixture (substrate).

Reaction Mix: Prepare buffer containing NAD+, Biotinylated-NAD+, activated DNA, and

recombinant PARP-1 enzyme.[1]

Treatment: Add 7-Chloroisoquinolin-5-amine (0.1 nM – 10 µM).

Incubation: Incubate 1 hour at room temperature.

Detection: Add Streptavidin-HRP followed by chemiluminescent substrate.[1]

Readout: Measure luminescence. Lower signal = Higher inhibition.[1]

Data Interpretation & Reference Values
The following table summarizes expected activity ranges based on structural analogs (5-AIQ

and Isoquinoline Ureas).
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Compound
Class

Assay Parameter Typical Value Interpretation

5-

Aminoisoquinolin

e (Parent)

PARP-1 Enzyme IC50 0.24 µM
Moderate PARP

inhibitor

7-Cl-Isoquinoline

Urea (Derivative)

TRPV1

(Capsaicin)
IC50 < 100 nM

Potent

Antagonist

7-Cl-Isoquinoline

Urea
TRPV1 (Acid/pH) IC50 < 500 nM

Multi-modal

block
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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